molecular formula C15H14N2O3 B3842166 4-hydroxy-N'-(3-methoxybenzylidene)benzohydrazide CAS No. 5331-52-2

4-hydroxy-N'-(3-methoxybenzylidene)benzohydrazide

Cat. No. B3842166
CAS RN: 5331-52-2
M. Wt: 270.28 g/mol
InChI Key: AYMOOKUWXKXXMB-MHWRWJLKSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“4-hydroxy-N’-(3-methoxybenzylidene)benzohydrazide” is a chemical compound that can be synthesized by the reaction of 4-Benzyloxy-3-methoxybenzaldehyde with benzohydrazide .


Synthesis Analysis

The synthesis of “4-hydroxy-N’-(3-methoxybenzylidene)benzohydrazide” involves the condensation of aromatic aldehydes and commercially available 4- (tert-butyl)benzoic acid . The synthesized compound was elucidated by elemental analysis (CHN), FTIR, 1H-NMR, 13C-NMR, and single crystal X-ray diffraction .


Molecular Structure Analysis

The molecular formula of “4-hydroxy-N’-(3-methoxybenzylidene)benzohydrazide” is C15H14N2O3 . The crystal structure of the compound has been studied .


Chemical Reactions Analysis

The compound “4-hydroxy-N’-(3-methoxybenzylidene)benzohydrazide” is synthesized by the reaction of 4-Benzyloxy-3-methoxybenzaldehyde with benzohydrazide .


Physical And Chemical Properties Analysis

The molecular weight of “4-hydroxy-N’-(3-methoxybenzylidene)benzohydrazide” is 270.29 . More detailed physical and chemical properties are not available in the search results.

Scientific Research Applications

Biological Activity and Interaction with DNA

4-hydroxy-N'-(3-methoxybenzylidene)benzohydrazide exhibits various biological activities. A study found that similar compounds show significant antibacterial, antifungal, and antioxidant activities. Their interaction with Salmon sperm DNA (SS-DNA) suggests a binding propensity through intercalation mode. Additionally, these compounds are effective against alkaline phosphatase enzyme and display cytotoxic activity in certain concentrations, highlighting their potential in biomedical research and drug development (Sirajuddin, Uddin, Ali, & Tahir, 2013).

Crystal Structures and Synthesis

The crystal structure of compounds similar to 4-hydroxy-N'-(3-methoxybenzylidene)benzohydrazide has been studied extensively. These compounds generally exhibit monoclinic space group structures with various cell parameters, stabilized by hydrogen bonds and π...π interactions. Their synthesis involves condensation reactions, providing insights into the creation of novel compounds for various applications, including material science and medicinal chemistry (Zong & Wu, 2013).

Xanthine Oxidase Inhibitory Activity

Another significant application of such compounds is in inhibiting xanthine oxidase, an enzyme involved in the metabolic pathway of purine degradation. This inhibition is crucial for treating diseases like gout and hyperuricemia. Docking simulations have been performed to insert these compounds into the crystal structure of xanthine oxidase at the active site, indicating their potential as therapeutic agents (Han, Guo, & Xue, 2022).

Magnetic Properties

The compound's derivatives have also been explored for their magnetic properties. For example, a Dy(III) complex study using a polytopic Schiff base ligand, which is structurally similar to 4-hydroxy-N'-(3-methoxybenzylidene)benzohydrazide, demonstrated Single-Ion Magnet behavior. This reveals potential applications in magnetic materials and molecular magnetism research (Lin, Korobkov, Burchell, & Murugesu, 2012).

Oxidovanadium(V) Complexes and Antibacterial Activities

Research has also focused on the formation of oxidovanadium(V) complexes with derivatives of 4-hydroxy-N'-(3-methoxybenzylidene)benzohydrazide. These complexes have shown effective antibacterial activity against various bacterial strains, suggesting their potential use in developing new antimicrobial agents (Qian, 2019).

Theoretical Investigations and Molecular Docking

Theoretical studies and molecular docking approaches have been conducted on derivatives of 4-hydroxy-N'-(3-methoxybenzylidene)benzohydrazide to understand their antioxidant activity. These studies include calculating various descriptors and analyzing the molecular docking study on xanthine oxidase, providing insights into the compound's interaction with biological targets and its potential therapeutic applications (Ardjani & Mekelleche, 2017).

Future Directions

The future directions for “4-hydroxy-N’-(3-methoxybenzylidene)benzohydrazide” could involve further studies on its potential biological activities. For instance, similar compounds have been evaluated for their potential as urease inhibitors .

properties

IUPAC Name

4-hydroxy-N-[(E)-(3-methoxyphenyl)methylideneamino]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H14N2O3/c1-20-14-4-2-3-11(9-14)10-16-17-15(19)12-5-7-13(18)8-6-12/h2-10,18H,1H3,(H,17,19)/b16-10+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AYMOOKUWXKXXMB-MHWRWJLKSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=CC(=C1)C=NNC(=O)C2=CC=C(C=C2)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

COC1=CC=CC(=C1)/C=N/NC(=O)C2=CC=C(C=C2)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H14N2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60416365
Record name AC1NSE1R
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60416365
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

270.28 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-hydroxy-N'-(3-methoxybenzylidene)benzohydrazide

CAS RN

5331-52-2, 303063-48-1
Record name AC1NSE1R
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60416365
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 4-HYDROXY-N'-(3-METHOXYBENZYLIDENE)BENZOHYDRAZIDE
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
4-hydroxy-N'-(3-methoxybenzylidene)benzohydrazide
Reactant of Route 2
Reactant of Route 2
4-hydroxy-N'-(3-methoxybenzylidene)benzohydrazide
Reactant of Route 3
Reactant of Route 3
4-hydroxy-N'-(3-methoxybenzylidene)benzohydrazide
Reactant of Route 4
4-hydroxy-N'-(3-methoxybenzylidene)benzohydrazide
Reactant of Route 5
4-hydroxy-N'-(3-methoxybenzylidene)benzohydrazide
Reactant of Route 6
4-hydroxy-N'-(3-methoxybenzylidene)benzohydrazide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.